Cas no 40691-33-6 (dichloropalladium;bis(tris-o-tolylphosphane))

Dichloropalladium;bis(tris-o-tolylphosphane) is a palladium(II) complex featuring tris-o-tolylphosphane ligands, known for its utility in cross-coupling reactions. The sterically hindered o-tolyl groups enhance stability and selectivity, making it particularly effective in challenging transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This catalyst exhibits improved air and moisture tolerance compared to less hindered analogs, facilitating handling under standard laboratory conditions. Its electron-rich phosphane ligands promote high catalytic activity, enabling efficient bond formation even with demanding substrates. The compound is widely employed in pharmaceutical and fine chemical synthesis, where precise control over reactivity and selectivity is critical.

dichloropalladium;bis(tris-o-tolylphosphane) structure

40691-33-6 structure

Product Name:dichloropalladium;bis(tris-o-tolylphosphane)

CAS No:40691-33-6

MF:C₄₂H₄₂Cl₂P₂Pd

MW:786.056409358978

MDL:MFCD00274659

CID:328466

PubChem ID:24868751

Update Time:2025-10-28

dichloropalladium;bis(tris-o-tolylphosphane) Chemical and Physical Properties

Names and Identifiers

- Palladium,dichlorobis[tris(2-methylphenyl)phosphine]-
- Phosphine,tris(2-methylphenyl)-, palladium complex
- Bis[tri(o-tolyl)phosphine]palladiumdichloride
- Dichlorobis(tri-o-tolylphosphine)palladium
- Dichlorobis(tris(2-tolyl)phosphine)palladium
- Dichlorobis(tris(o-tolyl)phosphine)palladium
- dichlorobis[tris(2-methylphenyl)phosphine]palladium
- Dichlorobis(tri-o-tolylphosphine)palladium(II)
- Bis(tri-o-tolylphosphine)palladium(II) Dichloride
- Dichlorobis (tri-orthotolylphosphine) Palladium (II)
- PdCl2[P(o-Tol)3]2
- TRANS-DICHLOROBIS(TRI-O-TOLYLPHOSPHINE)PALLADIUM(II)
- Pd[(o-tolyl)3P]2Cl2
- Pd((o-tol)3P)2Cl2
- Pd(P(o-tolyl)3)2Cl2
- C42H42Cl2P2Pd
- BIS[TRI(O-TOLYL)PHOSPHINE]PALLADIUM(II) CHLORIDE
- bis(tris(2-methylphenyl)phosphane) palladium dichloride
- OTYPIDNRISCWQY-UHFFFAOYSA-L
- BCP21896
- 5531AB
- SC10409
- dichlorobis(tri-o-tolylphosphin)palladium
- SY010266
- dichloropalladium;bis(tris-o-tolylphosphane)
- 40691-33-6
- AMY41916
- DICHLOROBIS(TRI-ORTHO-TOLYLPHOSPHINE)PALLADIUM(II)
- bis[tri(ortho-tolyl)phosphine] palladium chloride
- SCHEMBL105624
- FT-0696077
- bis(tri-o-tolylphosphine)palladium(II) chloride
- MFCD00274659
- bis-(tri-o-tolylphosphine)palladium (II) dichloride
- bis-(tri-o-tolylphosphine) palladium (II) chloride
- bis-(tri-o-tolylphosphine)palladium(ii) dichloride
- Dichlorobis(tri-ortho-tolylphosphine)palladium(II), 95%
- dichlorobis(tri-o-tolyl-phosphine)palladium(II)
- dichlorobis(tri-o-tolyl-phosphine)palladium
- trans-dichlorobis(tri-o-tolyl phosphine)palladium(ii)
- bis(tri-o-tolylphosphine)-palladium(II) dichloride
- dichlorobis(tri-o-tolylphosphine)-palladium(II)
- PS-15599
- bis[tris(2-methylphenyl)phosphine] palladium (II) chloride
- F10008
- Trans-dichlorobis(tri-o-tolylphosphine)palladium (II)
- AKOS024258532
- dichlorobis(tri-O-tolylphosphine)-palladium (II)
- palladium-bis-(tri-o-tolylphosphine)-dichloride
- trans-dichlorobis(tri-o-tolyl-phosphine)palladium(II)
- dichloropalladium;tris(2-methylphenyl)phosphane
- dichlorobis(tri-o-tolyl phosphine)-palladium(II)
- SB40667
- Dichlorobis(tri-o-tolylphosphine)palladium(II), 97%
- pdcl2(p(otol)3)2
- palladium chloride; bis(tris(o-tolyl)phosphine)
- MDL： MFCD00274659
- Inchi： 1S/2C21H21P.2ClH.Pd/c2*1-16-10-4-7-13-19(16)22(20-14-8-5-11-17(20)2)21-15-9-6-12-18(21)3;;;/h2*4-15H,1-3H3;2*1H;/q;;;;+2/p-2
- InChI Key： OTYPIDNRISCWQY-UHFFFAOYSA-L
- SMILES： [Pd](Cl)Cl.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1C=CC=CC=1C.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

Exact Mass: 784.11700
Monoisotopic Mass: 784.11736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 47
Rotatable Bond Count: 6
Complexity: 289
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Light yellow yellow crystal powder
Melting Point: 280 °C (dec.) (lit.)
Boiling Point: No data available
Flash Point: 214.6℃
Solubility: Soluble in ethanol, benzene, and ethereal solvents.
PSA: 27.18000
LogP: 10.11900
Sensitiveness: Air & Moisture Sensitive
Solubility: Not determined
Vapor Pressure: No data available

dichloropalladium;bis(tris-o-tolylphosphane) Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
Storage Condition：Inert atmosphere,Room Temperature

dichloropalladium;bis(tris-o-tolylphosphane) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600072-5g	dichloropalladium;bis(tris-o-tolylphosphane)	40691-33-6	95%	5g	¥880.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600072-250mg	dichloropalladium;bis(tris-o-tolylphosphane)	40691-33-6	95%	250mg	¥80.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600072-1g	dichloropalladium;bis(tris-o-tolylphosphane)	40691-33-6	95%	1g	¥220.0	2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44976-1g	Dichlorobis(tri-o-tolylphosphine)palladium(II), 95%	40691-33-6	95%	1g	￥2143.00	2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44976-5g	Dichlorobis(tri-o-tolylphosphine)palladium(II), 95%	40691-33-6	95%	5g	￥999999.00	2023-03-16
Chemenu	CM102834-10g	trans-Dichlorobis(tri-o-tolylphosphine)palladium(II)	40691-33-6	98%	10g	$232	2021-08-06
Chemenu	CM102834-25g	trans-Dichlorobis(tri-o-tolylphosphine)palladium(II)	40691-33-6	98%	25g	$463	2021-08-06
Alichem	A019138935-10g	Dichlorobis(tri-o-tolylphosphine)palladium(II)	40691-33-6	98%	10g	$189.14	2023-09-02
Alichem	A019138935-25g	Dichlorobis(tri-o-tolylphosphine)palladium(II)	40691-33-6	98%	25g	$409.16	2023-09-02
BAI LING WEI Technology Co., Ltd.	432658-1G	trans-Dichlorobis(tri-ortho-tolylphosphine) palladium(II), 95%	40691-33-6	95%	1G	￥ 501	2022-04-26

dichloropalladium;bis(tris-o-tolylphosphane) Production Method

dichloropalladium;bis(tris-o-tolylphosphane) Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:40691-33-6)DICHLOROBIS(TRI-O-TOLYLPHOSPHINE)PALLADIUM(II)

Order Number:sfd21138

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:40691-33-6)双(三-o-甲苯基膦)二氯化钯(II)

Order Number:LE25922341

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:53

Price ($):discuss personally

Email:18501500038@163.com

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